Cas no 20605-81-6 (b-D-Glucopyranosiduronic acid, (3a,5b,11b)-11,18-epoxy-18,21-dihydro-20-oxopregnan-3-yl (9CI))

• Product Name: b-D-Glucopyranosiduronic acid, (3a,5b,11b)-11,18-epoxy-18,21-dihydro-20-oxopregnan-3-yl (9CI)
• CAS No: 20605-81-6
• MF: C₂₇H₄₀O₁₁
• MW: 540.59990978241
• CID: 278340
• PubChem ID: 167918
• Update Time: 2025-04-19

b-D-Glucopyranosiduronic acid, (3a,5b,11b)-11,18-epoxy-18,21-dihydro-20-oxopregnan-3-yl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3a,5b,11b)-11,18-epoxy-18,21-dihydro-20-oxopregnan-3-yl (9CI)
• Q27160648
• CHEBI:88728
• Tetrahydroaldosterone-3-glucuronoside
• beta-D-Glucopyranosiduronic acid, (3alpha,5beta,11beta)-11,18-epoxy-18,21-dihydro-20-oxopregnan-3-yl
• Tetrahydroaldosterone-3-glucuronide
• Tetrahydroaldosterone 3 Beta-glucosiduronic Acid
• 20605-81-6
• TA-GA
• Tetrahydroaldosterone 3beta-glucosiduronic acid
• (3alpha,5beta,11beta)-11,18-epoxy-18,21-dihydro-20-oxopregnan-3-yl-beta-D-Glucopyranosiduronic acid
• (3alpha,5beta,11beta)-11,18-epoxy-18,21-dihydro-20-oxopregnan-3-yl-beta-delta-Glucopyranosiduronic acid
• (2S, 3S, 4R, 5R, 6R)-3, 4, 5-trihydroxy-6-[[(2S, 14S, 16S)-18-hydroxy-2-(2-hydroxyacetyl)-14-methyl-17-oxapentacyclo[14.2.1.01, 5.06, 15.09, 14]nonadecan-11-yl]oxy]oxane-2-carboxylic acid
• 11beta,18-Epoxy-18,21-dihydroxy-20-oxo-5beta-pregnan-3alpha-yl beta-delta-glucopyranosiduronic acid
• 11beta,18-Epoxy-18,21-dihydroxy-20-oxo-5beta-pregnan-3alpha-yl beta-D-glucopyranosiduronic acid
• LMST05010067
• (2S,3S,4R,5R,6R)-3,4,5-trihydroxy-6-[[(2S,14S,16S)-18-hydroxy-2-(2-hydroxyacetyl)-14-methyl-17-oxapentacyclo[14.2.1.01,5.06,15.09,14]nonadecan-11-yl]oxy]oxane-2-carboxylic acid
• DTXSID00942794
• (2S,3S,4R,5R,6R)-3,4,5-trihydroxy-6-{[(2S,14S,16S)-18-hydroxy-2-(2-hydroxyacetyl)-14-methyl-17-oxapentacyclo[14.2.1.0^{1,5}.0^{6,15}.0^{9,14}]nonadecan-11-yl]oxy}oxane-2-carboxylic acid
• 18,21-Dihydroxy-20-oxo-11,18-epoxypregnan-3-yl hexopyranosiduronic acid

• Inchi： 1S/C27H40O11/c1-26-7-6-12(36-24-21(32)19(30)20(31)22(38-24)23(33)34)8-11(26)2-3-13-14-4-5-15(16(29)10-28)27(14)9-17(18(13)26)37-25(27)35/h11-15,17-22,24-25,28,30-32,35H,2-10H2,1H3,(H,33,34)/t11?,12?,13?,14?,15-,17+,18?,19-,20+,21-,22+,24-,25?,26+,27?/m1/s1
• InChI Key： CGIURIOFMWUPSV-RUQPETGGSA-N
• SMILES： O1C(C23[C@@H](C(CO)=O)CCC2C2CCC4CC(CC[C@]4(C)C2[C@@H]1C3)O[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)O

Computed Properties

• Exact Mass: 540.257062
• Monoisotopic Mass: 540.257062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183
• XLogP3: 0.8

Experimental Properties

• Density: 1.49
• Boiling Point: 783°Cat760mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.632

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates